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Compound of Interest

Compound Name: Cholesteryl palmitate-d31

Cat. No.: B15557434

For researchers and drug development professionals utilizing Cholesteryl palmitate-d31 as
an internal standard or tracer in mass spectrometry-based analyses, selecting a high-quality

commercial source is paramount for data accuracy and reproducibility. This guide provides a

comparative overview of commercially available Cholesteryl palmitate-d31, focusing on key
product specifications and the analytical methods for its characterization.

Product Specifications at a Glance

A summary of quantitative data from various suppliers is presented below to facilitate a direct
comparison of their Cholesteryl palmitate-d31 offerings.
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) Chemical Isotopic . . .
Supplier . . Available Sizes Price (USD)
Purity Enrichment
Information not ~$1,860
Larodan >98%(1] ) ) 100 mg[1]
readily available (€1,725.00)[1]
MedChemExpres Information not Information not Multiple sizes ]
_ _ _ _ _ Price on request
S readily available readily available available
Information not Information not
readily available readily available
for d31 version; for d31 version; ) )
Cayman N Multiple sizes ]
] related d7 related Palmitic ] Price on request
Chemical o ] ) available
version is =299% Acid-d31 is
deuterated forms  =99% deuterated
(d1-d7)[2] forms (d1-d31)[3]
) ) >98% (for non- Information not 1 g (for non- $110.00 (for non-
Sigma-Aldrich ) )
deuterated) readily available deuterated) deuterated)
) >99% (for related ) ) )
Avanti Polar o Information not Multiple sizes )
o deuterated lipids) ) ) ] Price on request
Lipids readily available available

[4]

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to contact the suppliers directly for the most current pricing and availability.

Key Experimental Protocols

Accurate characterization and quantification of Cholesteryl palmitate-d31 are crucial for its
effective use in research. The following sections detail established experimental methodologies
for the analysis of cholesteryl esters.

Mass Spectrometry Analysis of Cholesteryl Esters

Mass spectrometry (MS) is the primary technique for the analysis of Cholesteryl palmitate-
d31, often in conjunction with gas chromatography (GC) or liquid chromatography (LC).

Sample Preparation:
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A common method for extracting lipids, including cholesteryl esters, from biological matrices is
the Bligh and Dyer method. This involves a biphasic extraction using a
chloroform/methanol/water solvent system to separate lipids from other cellular components.

GC-MS Protocaol:
» Derivatization: To increase volatility for GC analysis, cholesteryl esters can be derivatized.

o Gas Chromatography: A capillary column is used to separate the analytes based on their
boiling points and interactions with the stationary phase.

o Mass Spectrometry: The eluted compounds are ionized, and the mass-to-charge ratio of the
resulting fragments is measured. For Cholesteryl palmitate-d31, the significant mass shift
due to the 31 deuterium atoms allows for clear differentiation from its non-deuterated
counterpart.

LC-MS Protocol:

o Chromatography: Reversed-phase liquid chromatography is typically employed to separate
cholesteryl esters.

« lonization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI)
are common ionization techniques for LC-MS analysis of lipids.

» Mass Analysis: A triple quadrupole or high-resolution mass spectrometer can be used for
sensitive and specific detection and quantification.

Logical Workflow for Supplier Selection

The process of selecting a suitable commercial source for Cholesteryl palmitate-d31 involves
several critical steps, as illustrated in the workflow diagram below. This diagram, generated

using the DOT language, outlines a logical progression from initial supplier identification to final

product qualification.
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Workflow for Selecting a Commercial Source of Cholesteryl Palmitate-d31

Identify Potential Suppliers
(e.g., Larodan, MedChemExpress, Cayman Chemical)

:

Request Product Specifications:
- Chemical Purity
- Isotopic Enrichment
- Certificate of Analysis

:

Compare Pricing and Availability
for required gquantities

i

Evaluate Supplier Reputation and Support

,

Procure Smallest Available Quantity for Initial Testing

i

Perform In-house Quality Control:
- Mass Spectrometry Analysis
- Purity Verification

i

Qualify Supplier and Product for Research Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557434#comparison-of-commercial-sources-of-
cholesteryl-palmitate-d31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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